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Compound of Interest

Compound Name: Glycidyl oleate-d5

Cat. No.: B12401437

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Glycidyl
oleate-d5, a deuterated analog of Glycidyl oleate. Given its primary application as an internal
standard in chromatography-based analyses, understanding its chemical properties and
potential hazards is crucial for ensuring laboratory safety and data integrity. While a specific
Safety Data Sheet (SDS) for the deuterated form is not widely available, this document
synthesizes available data for Glycidyl oleate-d5 and its non-deuterated counterpart to
establish best practices for its use.

Chemical and Physical Properties

Glycidyl oleate-d5 is a stable isotope-labeled version of Glycidyl oleate, with five deuterium
atoms incorporated into the glycidyl moiety.[1] This isotopic labeling provides a distinct mass
difference, enabling precise quantification in complex matrices.[1]
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Property Value Source(s)

) (92)-9-Octadecenoic Acid 2-
Chemical Name ] [2]
Oxiranylmethyl Ester-d5

Oleic Acid 2,3-Epoxypropy!
Synonyms Ester-d5, NSC 13542-d5, Oleic  [1][2]
Acid Glycidyl Ester-d5

CAS Number 1426395-63-2 [2][3][4]
Molecular Formula C21H33Ds03 [1][3][4]
Molecular Weight 343.56 g/mol [11[31[4]
Appearance Pale Yellow Oil or Liquid [2][4]
Purity >99% [31[4]
Solubility Insoluble in water. [5]

Toxicological Information and Hazard Classification

Direct toxicological data for Glycidyl oleate-d5 is limited. However, the toxicological profile is
expected to be similar to that of Glycidyl oleate. The primary biological significance of glycidyl
esters stems from their potential in vivo hydrolysis to glycidol, which is classified as a "probable
human carcinogen” (Group 2A) by the International Agency for Research on Cancer (IARC).[1]
The toxicity of glycidol is associated with its ability to alkylate proteins and DNA.[1]

The non-deuterated Glycidyl oleate is classified under the Globally Harmonized System (GHS)
as follows:
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Hazard Class GHS Classification Source

H315: Causes skin irritation

Skin Corrosion/Irritation _ [6]
(Warning)

Serious Eye Damage/Eye H319: Causes serious eye ]

Irritation irritation (Warning)

Specific Target Organ Toxicity H335: May cause respiratory 6]
(Single Exposure) irritation (Warning)

No chronic, carcinogenic, mutagenic, or reproductive toxic effects have been reported
specifically for Glycidyl oleate.[5]

Handling and Personal Protective Equipment (PPE)

Adherence to standard laboratory safety protocols is essential when handling Glycidyl oleate-
d5s.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
any potential fumes, especially if heated.

Personal Protective Equipment

o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).
» Skin and Body Protection: A lab coat should be worn. Ensure that skin is not exposed.

» Respiratory Protection: If working outside of a fume hood or with heated material, a NIOSH-
approved respirator may be necessary.

General Hygiene

e Avoid contact with skin, eyes, and clothing.
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» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Storage and Stability

Proper storage is critical to maintain the integrity of Glycidyl oleate-d5.

Form Storage Temperature Recommended Duration
Pure (Neat) -20°C Up to 3 years
In Solvent -80°C Up to 6 months

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7] For solutions, it is
advisable to aliquot the stock to prevent repeated freeze-thaw cycles.[7]

Glycidyl oleate-d5 is susceptible to degradation through hydrolysis and thermal
decomposition.[7] The ester linkage and the epoxide ring can undergo hydrolysis, which is
accelerated by acidic or basic conditions.[7] High temperatures can also induce degradation.[7]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[5]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[5]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. If irritation
persists, seek medical attention.[5]

 Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water
afterward. Seek medical attention if large amounts are ingested.[5][8]

Spills and Leaks

» Small Spills: Wipe up with an absorbent cloth and flush the area with water.[5]
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» Large Spills: Cover with an inert absorbent material like sand or earth, then collect for
disposal.[5] Ensure adequate ventilation.

Fire-Fighting Measures

e Glycidyl oleate-d5 may be combustible at high temperatures.[8]
o Suitable Extinguishing Media: Use media appropriate for the surrounding fire.[5][8]

e Hazardous Decomposition Products: Burning may produce carbon monoxide and carbon
dioxide.[5]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Avoid
discharge into sewers.[5]

Experimental Protocols

While specific experimental protocols for the synthesis of commercially available Glycidyl
oleate-d5 are proprietary, a plausible method involves the esterification of oleic acid with a
deuterated glycidol or a related deuterated three-carbon epoxide synthon.[1]

Forced Degradation Study (Example Protocol):[7]
This protocol is used to assess the stability of the compound under various stress conditions.

e Sample Preparation: Prepare a stock solution of Glycidyl oleate-d5 in a suitable solvent
(e.g., acetonitrile) at a concentration of 1 mg/mL.

o Acid Hydrolysis: Treat the sample with 1 N HCI at 60°C for 24 hours.
o Base Hydrolysis: Treat the sample with 1 N NaOH at 60°C for 24 hours.

e Analysis: Analyze the treated samples by a suitable method, such as UPLC-MS/MS, to
determine the extent of degradation.

Visualizations
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Handling and Use
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Caption: Workflow for the safe handling of Glycidyl oleate-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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